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Compound of Interest

Compound Name: 2,4-Dimethylpentanal

Cat. No.: B3050699 Get Quote

For researchers, scientists, and professionals in drug development, 2,4-Dimethylpentanal
presents itself as a versatile branched-chain aldehyde with niche but significant applications in

fragrance formulation and specialized organic synthesis. This guide provides a comparative

analysis of its performance against relevant alternatives, supported by available data and

detailed experimental context.

2,4-Dimethylpentanal is a colorless liquid characterized by a pungent odor. Its primary

applications lie in the fragrance and flavor industries, where it contributes unique scent profiles.

It also serves as an intermediate in chemical synthesis, particularly in reactions involving

aldehydes, such as aldol condensations.

Physicochemical Properties
A summary of the key physical and chemical properties of 2,4-Dimethylpentanal is provided

below. This data is essential for its handling, application, and comparison with other aldehydes.
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Property Value

Molecular Formula C₇H₁₄O

Molecular Weight 114.19 g/mol

Boiling Point 134.5 °C at 760 mmHg

Flash Point 33.4 °C

Density 0.803 g/cm³

Vapor Pressure 8.08 mmHg at 25°C

Refractive Index 1.401

Applications in Fragrance and Flavor
In the realm of fragrance and flavor, the utility of an aldehyde is determined by its odor profile,

intensity, and stability. While specific quantitative odor threshold data for 2,4-Dimethylpentanal
is not readily available in public literature, we can infer its characteristics by comparing it to

other aliphatic aldehydes.

Linear aliphatic aldehydes (C6-C12) are well-known for their powerful and often pleasant

scents, which vary with chain length. For instance, Heptanal (C7) is described as having a fatty,

green, and herbaceous odor.[1] The branched structure of 2,4-Dimethylpentanal likely imparts

a more complex and less linear scent profile compared to its straight-chain isomer, heptanal.

This branching can influence the molecule's volatility and interaction with olfactory receptors,

potentially leading to a unique odor characteristic that is valuable in creating distinctive

fragrance accords.

Comparison of Odor Profiles of C7 Aldehydes:
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Compound Structure Reported Odor Profile

2,4-Dimethylpentanal Branched
Pungent (specific descriptors

not widely documented)

Heptanal (Aldehyde C-7) Linear

Harsh, fatty, and pungent at

high concentrations;

transforms to fresh, green,

herbaceous, and ozonic upon

dilution.[1]

The use of branched aldehydes in perfumery can provide unique notes that are not achievable

with their linear counterparts.[2] This makes 2,4-Dimethylpentanal a potentially valuable tool

for perfumers seeking to create novel and complex fragrances.

Applications in Chemical Synthesis
2,4-Dimethylpentanal's aldehyde functional group makes it a reactant in various organic

syntheses. A primary application for aldehydes is the aldol condensation, a fundamental

carbon-carbon bond-forming reaction.

The steric hindrance around the carbonyl group in 2,4-Dimethylpentanal, due to the methyl

group at the alpha-position, is expected to influence its reactivity in aldol condensations.

Generally, sterically hindered aldehydes may exhibit lower reaction rates compared to less

hindered aldehydes. However, this steric hindrance can also be advantageous in controlling

selectivity in crossed aldol condensations, where self-condensation of the more hindered

aldehyde is suppressed.[3][4]

Conceptual Experimental Workflow for an Aldol Condensation:
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Caption: Generalized workflow for a base-catalyzed aldol condensation reaction.

Hypothetical Experimental Protocol: Aldol Condensation
of 2,4-Dimethylpentanal with Acetone
While a specific protocol for 2,4-Dimethylpentanal is not available, a general procedure for a

crossed aldol condensation can be adapted.

Objective: To synthesize the β-hydroxy ketone adduct from the reaction of 2,4-
Dimethylpentanal and acetone.

Materials:

2,4-Dimethylpentanal

Acetone

Sodium hydroxide (NaOH)

Ethanol

Diethyl ether

Saturated aqueous sodium bicarbonate
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Anhydrous magnesium sulfate

Round-bottom flask, magnetic stirrer, separatory funnel, rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve 2,4-Dimethylpentanal (1
equivalent) in ethanol.

Add an excess of acetone (e.g., 5 equivalents) to the solution.

Slowly add an aqueous solution of sodium hydroxide (e.g., 1.1 equivalents) to the stirred

mixture at room temperature.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, neutralize the reaction mixture with dilute hydrochloric acid.

Remove the ethanol under reduced pressure using a rotary evaporator.

Extract the aqueous residue with diethyl ether.

Wash the combined organic layers with saturated aqueous sodium bicarbonate and then

with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel.

Expected Outcome: The reaction is expected to yield the β-hydroxy ketone. Due to the steric

hindrance of 2,4-Dimethylpentanal, the reaction may require longer reaction times or slightly

elevated temperatures to achieve a reasonable yield. The use of a large excess of acetone will

favor the crossed-aldol product over the self-condensation of acetone.

Synthesis of 2,4-Dimethylpentanal
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The synthesis of 2,4-dimethylpentanal itself can be achieved through various methods,

including the hydroformylation of 4-methyl-1-pentene. A general representation of a synthetic

pathway is outlined below.

4-Methyl-1-pentene

Hydroformylation

CO, H₂,
Rh catalyst

2,4-Dimethylpentanal

Click to download full resolution via product page

Caption: A simplified synthetic route to 2,4-Dimethylpentanal via hydroformylation.

Conclusion
2,4-Dimethylpentanal is a specialty aldehyde with applications primarily in the fragrance

industry and as a sterically hindered intermediate in organic synthesis. While quantitative

performance data for direct comparison with alternatives is scarce in publicly accessible

literature, its branched structure suggests a unique and complex odor profile valuable for

perfumery. In synthesis, its steric hindrance can be exploited for selective reactions. Further

research to quantify its odor threshold and reaction kinetics in comparison to other aldehydes

would be beneficial for a more complete understanding of its performance characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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